N-(4-ethoxyphenyl)-2-{[5-(4-methoxybenzyl)-1,3,4-oxadiazol-2-yl]thio}acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-[[5-[(4-methoxyphenyl)methyl]-1,3,4-oxadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C20H21N3O4S/c1-3-26-17-10-6-15(7-11-17)21-18(24)13-28-20-23-22-19(27-20)12-14-4-8-16(25-2)9-5-14/h4-11H,3,12-13H2,1-2H3,(H,21,24)
• InChI Key: BEUBKGXSNRFTGG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=NN=C(O2)CC3=CC=C(C=C3)OC
• Molecular Formula: C20H21N3O4S
• Molecular Weight: 399.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-(4-ethoxyphenyl)-2-{[5-(4-methoxybenzyl)-1,3,4-oxadiazol-2-yl]thio}acetamide involves linear synthesis strategies, starting from variously substituted or unsubstituted aromatic organic acids. These precursors are converted into corresponding esters, hydrazides, and subsequently into 1,3,4-oxadiazole-2-thiols. The target compound is achieved through the reaction of these 1,3,4-oxadiazole-2-thiols with appropriately substituted 2-bromoacetamides in the presence of solvents like N,N-dimethylformamide (DMF) and sodium hydride (NaH) as a base (Rehman et al., 2013), (Gul et al., 2017).

Molecular Structure Analysis

The molecular structure of compounds within this family is characterized by the presence of a 1,3,4-oxadiazole ring, which is known for its versatility and pharmacological importance. The specific substitution pattern on the phenyl rings influences the overall shape, electronic distribution, and potential intermolecular interactions of the molecule, which can affect its biological activity and solubility (Siddiqui et al., 2006).

Chemical Reactions and Properties

The chemical reactivity of these compounds often involves the oxadiazole ring and the acetamide moiety. These functionalities can participate in various chemical reactions, including nucleophilic substitution, condensation, and cyclization reactions, which can be used to further modify the structure and introduce additional functional groups (Salama, 2020).

Physical Properties Analysis

The physical properties of these compounds, such as melting points, solubility, and crystalline structure, are significantly influenced by their molecular structure. Substituents like methoxy and ethoxy groups increase the lipophilicity of the molecule, potentially affecting its solubility in organic solvents and its physical state at room temperature (Taha et al., 2014).

Future Directions

Future research on this compound could involve exploring its potential biological activity, given the presence of the oxadiazole ring. Additionally, studies could be conducted to optimize its synthesis and to further investigate its physical and chemical properties.